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Compound of Interest

Compound Name: 2,3,4-Trimethyloctane

Cat. No.: B14542405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

2,3,4-Trimethyloctane. The following procedures are based on the known properties of this

chemical and data from structurally similar branched alkanes, such as 2,2,4-trimethylpentane

and 2,2,3-trimethyldecane, in the absence of a specific Safety Data Sheet (SDS) for 2,3,4-
Trimethyloctane.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 2,3,4-Trimethyloctane is

provided below.

Property Value

CAS Number 62016-31-3[1][2]

Molecular Formula C₁₁H₂₄[1][2]

Molecular Weight 156.31 g/mol [2]

Boiling Point 180-184.1 °C[3][4]

Density 0.7536 g/cm³[3]

Refractive Index 1.4221[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
2,3,4-Trimethyloctane is presumed to be a flammable liquid and a volatile organic compound

(VOC). Handling requires strict adherence to safety protocols to mitigate risks of irritation,

inhalation, and fire.[5]

Personal Protective Equipment (PPE) Summary

Protection Type Recommended Equipment

Eye Protection Chemical splash goggles or a face shield.

Skin Protection
Flame-retardant and antistatic protective

clothing.

Hand Protection

Chemical-resistant gloves. Nitrile or Viton® are

recommended for handling hydrocarbons.[6][7]

[8][9]

Respiratory Protection
Air-purifying respirator with organic vapor (OV)

cartridges.[10][11]

Detailed Glove and Respirator Selection

Proper selection of gloves and respirator cartridges is critical for safety. The following tables

provide guidance on selecting appropriate protection.

Glove Selection Guide for Alkanes
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Glove Material
Recommendation for
Alkanes

Considerations

Nitrile

Good for short-term splash

protection against many

organic solvents, oils, and

greases.[8][9][12]

Not recommended for

prolonged exposure to

aromatic or halogenated

hydrocarbons.[8][9]

Breakthrough time can be

short for some solvents.[12]

Viton®

Excellent resistance to

aliphatic and aromatic

hydrocarbons.[6][7][13]

Higher cost compared to other

materials. May have less

dexterity.

It is crucial to consult the glove manufacturer's specific chemical resistance data before use.

Respirator Cartridge Selection for Organic Vapors

Cartridge Type NIOSH Color Code Protection

Organic Vapor (OV) Black
Protection against a range of

organic vapors.[11]

Always ensure your respirator is properly fitted and NIOSH-approved.[11] Cartridges should be

replaced on a regular schedule and whenever "breakthrough" of the contaminant is detected.

[10]

Operational Plan for Safe Handling
Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood. Use explosion-proof electrical and ventilating equipment.[5]

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.

Tools: Use only non-sparking tools.
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Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[14]

Spill Response: In case of a spill, remove all ignition sources. Absorb the spill with an inert,

non-combustible material and place it in a sealed container for disposal.

Disposal Plan
As a hydrocarbon solvent, 2,3,4-Trimethyloctane waste is considered hazardous.[15][16]

Waste Collection: Collect all 2,3,4-Trimethyloctane waste in a dedicated, properly labeled,

and sealed container.

Segregation: Do not mix with other waste streams, especially oxidizers.

Labeling: Clearly label the waste container as "Hazardous Waste," "Flammable," and with

the chemical name "2,3,4-Trimethyloctane."

Storage: Store the waste container in a cool, dry, well-ventilated area away from ignition

sources.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.[17][18] Do not pour down the drain.[17]

Mandatory Visualization

The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling 2,3,4-Trimethyloctane.
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Hazard Assessment

PPE Selection

Verification & Use

Start: Handling 2,3,4-Trimethyloctane

Assess Hazards:
- Flammable Liquid

- Volatile Organic Compound
- Potential for Skin/Eye Irritation

- Inhalation Hazard

Eye Protection:
Chemical Splash Goggles or Face Shield

Skin Protection:
Flame-Retardant Clothing

Hand Protection:
Chemical-Resistant Gloves

(Nitrile or Viton®)

Respiratory Protection:
Air-Purifying Respirator with

Organic Vapor Cartridges

Proceed with Handling

Check Glove
Manufacturer's Data

Perform Respirator
Fit Test

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2,3,4-Trimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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